Cas no 311-46-6 (Ethyl Dimethylphosphonoacetate)
Ethyl Dimethylphosphonoacetate (CAS 867-13-0) is a phosphonate ester widely used as a key intermediate in organic synthesis, particularly in the Horner-Wadsworth-Emmons (HWE) reaction for olefination. Its high reactivity and stability make it valuable for constructing carbon-carbon double bonds in fine chemicals, pharmaceuticals, and agrochemicals. The compound’s dimethylphosphono and ethyl ester groups contribute to its efficiency as a reagent, enabling selective transformations under mild conditions. It is also noted for its compatibility with a range of substrates and ease of handling. Ethyl Dimethylphosphonoacetate is typically supplied as a clear liquid with consistent purity, ensuring reliable performance in synthetic applications.
311-46-6 structure
Product Name:Ethyl Dimethylphosphonoacetate
CAS No:311-46-6
MF:C6H13O5P
MW:196.138183355331
MDL:MFCD00015677
CID:36789
PubChem ID:253661167
Update Time:2025-06-08
Ethyl Dimethylphosphonoacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(dimethoxyphosphoryl)acetate
- Ethyl Dimethylphosphonoacetate
- DIMETHYL(ETHOXYCARBONYLMETHYL)PHOSPHONATE
- NULL
- 2-dimethoxyphosphorylacetic acid ethyl ester
- Dimethoxyphosphinylacetic acid ethyl ester
- dimethyl ethyl phosphonoacetate
- Ethoxycarbonylmethylphosphonic acid dimethylester
- ethyl 2-dimethoxyphosphorylacetate
- ethyl 2-dimethoxyphosphorylethanoate
- Phosphonoacetic acid P,P-dimethyl ethylester
- Dimethylphosphonoacetic Acid Ethyl Ester
- Ethoxycarbonylmethylphosphonic acid dimethyl ester
- Phosphonoacetic acid P,P-dimethyl ethyl ester
- FT-0631932
- ethyl [bis(methyloxy)phosphoryl]acetate
- Acetic acid, (dimethoxyphosphinyl)-, ethyl ester
- InChI=1/C6H13O5P/c1-4-11-6(7)5-12(8,9-2)10-3/h4-5H2,1-3H3
- AKOS015899895
- AS-15164
- HUNISAHOCCASGM-UHFFFAOYSA-
- SCHEMBL639641
- MFCD00015677
- Ethyl (dimethoxyphosphoryl)acetate
- W-106914
- ethyl(dimethylphosphono)acetate
- Acetic acid, 2-(dimethoxyphosphinyl)-, ethyl ester
- Ethyl dimethylphosphonoacetate, technical, >=90% (GC)
- Ethyl (dimethoxyphosphinoyl)acetate
- A876017
- HUNISAHOCCASGM-UHFFFAOYSA-N
- ethyl dimethyl phosphonoacetate
- SY006735
- E1160
- CS-W022647
- ethyl[bis(methyloxy)phosphoryl]acetate
- NS00029028
- BCP24421
- AMY3931
- 311-46-6
- EINECS 206-222-6
- DTXSID00185043
- DB-047977
-
- MDL： MFCD00015677
- Inchi： 1S/C6H13O5P/c1-4-11-6(7)5-12(8,9-2)10-3/h4-5H2,1-3H3
- InChI Key： HUNISAHOCCASGM-UHFFFAOYSA-N
- SMILES： P(CC(=O)OCC)(=O)(OC)OC
- BRN： 1777603
Computed Properties
- Exact Mass: 196.05000
- Monoisotopic Mass: 196.05006
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -0.2
- Topological Polar Surface Area: 61.8
Experimental Properties
- Color/Form: Not determined
- Density: 1.188 g/mL at 25 °C(lit.)
- Melting Point: Not available
- Boiling Point: 135°C/10mmHg(lit.)
- Flash Point: Fahrenheit: 210.2 ° f
Celsius: 99 ° c - Refractive Index: n20/D 1.435(lit.)
n20/D 1.435 - PSA: 71.64000
- LogP: 1.03540
- Solubility: Not determined
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
Ethyl Dimethylphosphonoacetate Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： S23-S24/25
-
Hazardous Material Identification：
- Storage Condition：Inert atmosphere,2-8°C
- Safety Term：S23;S24/25
Ethyl Dimethylphosphonoacetate Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
Ethyl Dimethylphosphonoacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E156250-100g |
Ethyl Dimethylphosphonoacetate |
311-46-6 | 97% | 100g |
¥229.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E156250-25G |
Ethyl Dimethylphosphonoacetate |
311-46-6 | 97% | 25g |
¥79.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E156250-500g |
Ethyl Dimethylphosphonoacetate |
311-46-6 | 97% | 500g |
¥879.90 | 2023-09-03 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 02610-10ML |
Ethyl Dimethylphosphonoacetate |
311-46-6 | ≥90% | 10ML |
￥876.6 | 2022-02-23 | |
| TRC | E917443-500mg |
Ethyl Dimethylphosphonoacetate |
311-46-6 | 500mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E917443-1g |
Ethyl Dimethylphosphonoacetate |
311-46-6 | 1g |
$ 65.00 | 2022-06-05 | ||
| TRC | E917443-5g |
Ethyl Dimethylphosphonoacetate |
311-46-6 | 5g |
$ 95.00 | 2022-06-05 | ||
| Apollo Scientific | OR10763-100g |
Dimethyl [(ethoxycarbonyl)methyl]phosphonate |
311-46-6 | 98% | 100g |
£16.00 | 2025-03-21 | |
| Apollo Scientific | OR10763-1Kg |
Dimethyl [(ethoxycarbonyl)methyl]phosphonate |
311-46-6 | 97% | 1kg |
£200.00 | 2023-09-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E67730-25g |
Ethyl 2-(dimethoxyphosphoryl)acetate |
311-46-6 | 97% | 25g |
¥56.0 | 2023-09-07 |
Ethyl Dimethylphosphonoacetate Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:311-46-6)Ethyl dimethylphosphonoacetate
Order Number:sfd17330
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
(CAS:311-46-6)
Order Number:SFD757
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:02
Price ($):
Email:sales1@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:311-46-6)二甲基膦酰基乙酸乙酯
Order Number:LE26854079
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:59
Price ($):discuss personally
Email:18501500038@163.com
Ethyl Dimethylphosphonoacetate Related Literature
-
Caicai Jiao,Lilong Gao,Bing Yu,Hailin Cong,Youqing Shen RSC Adv. 2019 9 40455
-
Paul-Alain Jaffrès,Didier Villemin,Vincent Caignaert Chem. Commun. 1999 1997
-
Glenn A. Burley,Anthony G. Avent,Olga V. Boltalina,Thomas Drewello,Ilya V. Goldt,Massimo Marcaccio,Francesco Paolucci,Demis Paolucci,Joan M. Street,Roger Taylor Org. Biomol. Chem. 2003 1 2015
311-46-6 (Ethyl Dimethylphosphonoacetate) Related Products
- 867-13-0(Triethyl phosphonoacetate)
- 39118-50-8(Phosphonic acid,[2-(acetyloxy)ethyl]-, dimethyl ester (9CI))
- 100940-60-1(Triethyl Phosphonoacetate-13C2)
- 88686-20-8(Acetic acid, (diethoxyphosphinyl)-, ethyl ester, ion(1-), potassium)
- 90208-14-3(Acetic acid, 2-(diethoxyphosphinyl)-, ethyl ester, ion(1-), lithium (1:1))
- 62327-21-3(Tert-Butyl 2-(dimethoxyphosphoryl)acetate)
- 1067-74-9(Methyl diethylphosphonoacetate)
- 5927-18-4(methyl 2-(dimethoxyphosphoryl)acetate)
- 82426-28-6(Acetic-2-13C acid,2-(diethoxyphosphinyl)-, ethyl ester)
- 58393-51-4(Acetic acid, (dimethoxyphosphinyl)-, methyl ester, ion(1-), sodium)
